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An In-depth Technical Guide to Ruthenium(lll) Nitrosyl Nitrate Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ruthenium(lll) nitrosyl nitrate, with the chemical formula Ru(NO)(NOs)s, is a versatile
coordination complex available commercially as a deep red-brown or orange-to-brown solution,
typically in dilute nitric acid[1][2][3][4]. This compound is recognized for its stability and distinct
reactivity, largely attributed to the presence of the nitrosyl (NO) ligand. Its significance spans
multiple scientific disciplines, including catalysis, materials science, and medicine.

In catalysis, it serves as a precursor for both homogeneous and heterogeneous catalysts used
in a variety of organic reactions[3][5]. In materials science, it is a key starting material for
synthesizing advanced materials, such as ruthenium-based nanomaterials and electrocatalysts
for energy applications[3]. For drug development, ruthenium-nitrosyl complexes are under
active investigation as potential therapeutic agents, particularly as nitric oxide (NO) releasing
molecules for cardiovascular and anticancer applications[3][6]. This guide provides a
comprehensive overview of its properties, applications, and relevant experimental protocols.

Core Properties

The solution's properties are crucial for its application and handling. Key physical, chemical,
and spectroscopic data are summarized below.
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Physical and Chemical Properties

The fundamental properties of Ruthenium(lll) nitrosyl nitrate are presented in the table below.

The formula can vary depending on the degree of hydrolysis[5].

Property Value

References

CAS Number 34513-98-9

[1102][31[4]

Ru(NO)(NOs)s or Ru(NO)

Molecular Formula
(N O3)x(o H)v, X+y:3

[213][41[5]

Molecular Weight ~317.09 g/mol

[1](2][3]

Deep red-brown or orange to

Appearance S
brown solution/liquid

[11(2](31[4]

Density ~1.07 g/mL at 25 °C [1]
Solubility Miscible with cold water [1][5]
Typical Concentration 1.5% Ru in dilute nitric acid [2]
Stability Generally stable as a solution [3]

Spectroscopic Data

Raman spectroscopy is a valuable tool for characterizing Ruthenium(lll) nitrosyl nitrate in

solution, particularly for identifying the vibrational modes of the nitrosyl and nitrate ligands.
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. . Wavenumber
Vibrational Mode
(cm™)

Description References

v(NO) 1930 - 1850

Vibration of nitrosyl
(NO) ligands in non- 7]
hydrolyzed ruthenium

complexes.

vs(NO3™) ~1530

Asymmetric stretching
of nitrate ligands
[7]

coordinated to the

ruthenium center.

v(Ru-NO) 577 - 619

Stretching frequency

of the Ruthenium-

Nitrosyl bond. An

inverse correlation 18]
with v(N-O) is often

observed.

Key Applications

The unique chemical nature of Ruthenium(lIl) nitrosyl nitrate makes it a valuable compound in

various high-technology and research fields.

Catalysis

The solution is a precursor for highly effective catalysts. It is used in:

 Homogeneous Catalysis: Suitable for reactions like hydrogenation, carbonylation, and

various C-X coupling reactions[9].

o Heterogeneous Catalysis: Serves as a source of ruthenium for preparing solid-supported

catalysts[5]. For instance, it is used to create electrocatalysts like Y2Ru207/NiMoOs@NF for

efficient water splitting in alkaline media.

Materials Science

Its role as a precursor is central to the development of advanced materials:
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» Nanoparticle Synthesis: It is used to synthesize ruthenium nanoparticles with controlled
sizes. The complex helps form stable intermediates, avoiding unwanted metal oxide
precipitation.

e Electronic Components: The compound is utilized in the manufacturing of thick-film
resistors[9].

o Energy Storage: It is employed in the fabrication of bifunctional electrodes for advanced
battery technologies like Li-air batteries.

Biomedical Research and Drug Development

Ruthenium-nitrosyl complexes are a promising class of therapeutic agents:

 Nitric Oxide (NO) and Nitroxyl (HNO) Donors: These complexes are being explored as pro-
drugs that can release NO or HNO in response to biological triggers[6]. These signaling
molecules play critical roles in physiological processes, including vasodilation and
neurotransmission[6].

e Anticancer and Cardiovascular Agents: The controlled release of NO makes these
compounds potential candidates for cancer therapy and for treating cardiovascular disorders
such as hypertension[3][6]. The released molecules can induce vasodilation or other
targeted cellular responses[6].
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Caption: Proposed mechanism for Ru-Nitrosyl complexes as pro-drugs.

Experimental Protocols
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Detailed methodologies are essential for the safe and effective use of this compound.

Synthesis of Ruthenium(lll) Nitrosyl Nitrate Solution

A patented method provides a clear pathway for synthesizing the solution from common
starting materials[10].

Methodology:

Preparation of Nitrous Acid (HNO3z): Synthesized nitric oxide (NO) and nitrogen dioxide (NO2)
gases are bubbled through deionized water at 0-4°C to generate a fresh HNO:z solution.

o Formation of Intermediate: Commercially available Ruthenium(lll) chloride hydrate
(RuCl3-nHz20) is dissolved in dilute nitric acid. The prepared HNO:2 solution is gradually
added to this mixture while stirring and heating to 60-70°C until the solution color turns to
rose-red, indicating the formation of the intermediate, Ru(NO)Cls.

e Chloride Removal: The solution is cooled, and a silver nitrate (AgNO3) solution is added to
precipitate all chloride ions as silver chloride (AgCl).

o Final Solution: The AgCI precipitate is removed via filtration. The resulting filtrate is the
Ruthenium(lll) nitrosyl nitrate solution in dilute nitric acid.

o (Optional) Crystal Formation: The solution can be evaporated to dryness to obtain pure solid
crystals of Ruthenium(lll) nitrosyl nitrate.
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Caption: Workflow for the synthesis of Ruthenium(lll) Nitrosyl Nitrate.

General Protocol for Ruthenium Nanoparticle Synthesis

Ruthenium(lll) nitrosyl nitrate solution is an excellent precursor for synthesizing ruthenium
nanoparticles.

Methodology:

e Precursor Solution: The Ruthenium(lll) nitrosyl nitrate solution is added to a suitable solvent,
often with a stabilizing agent or surfactant to control particle growth.

e Reduction: A reducing agent (e.g., sodium borohydride, polyol) is introduced to the solution.
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¢ Reaction: The mixture is typically heated under controlled conditions to facilitate the
reduction of Ru(lll) to Ru(0) and promote nanoparticle nucleation and growth.

« Purification: Once the reaction is complete, the resulting nanopatrticles are separated from
the reaction medium, usually by centrifugation, and washed multiple times to remove
unreacted precursors and byproducts.
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Purified Ruthenium
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Caption: General workflow for Ruthenium nanoparticle synthesis.
Purity Analysis

Controlling the level of impurities in the solution is critical, especially when it is used as a
catalyst precursor[11].
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e Technique: Inductively Coupled Plasma Tandem Mass Spectrometry (ICP-MS/MS) is a
reported method for the rapid and accurate determination of trace impurity elements in
Ruthenium(lll) nitrosyl nitrate solutions[11].

Safety and Handling

Ruthenium(lll) nitrosyl nitrate solution is a hazardous chemical and requires strict safety
protocols.

Hazard Summary

The compound presents multiple hazards that must be managed with appropriate controls.

Hazard .
. GHS Pictogram Hazard Statement References
Classification

o o GHSO03 (Flame over H272: May intensify
Oxidizing Liquid ] i o [1]
circle) fire; oxidizer.

) ) H290: May be
Corrosive to Metals GHSO05 (Corrosion) ) [12]
corrosive to metals.

H314: Causes severe

Skin
) o GHSO05 (Corrosion) skin burns and eye [12]
Corrosion/Irritation
damage.
Acute Toxicity H332: Harmful if [12]
(Inhalation) inhaled.

Personal Protective Equipment (PPE) and Handling

o Ventilation: Handle only in a well-ventilated area or under a chemical fume hood[12][13].
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield[13].

» Skin Protection: Wear impervious, chemical-resistant gloves and flame-resistant clothing[13]
[14].
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o Respiratory Protection: If exposure limits are exceeded, use a NIOSH/MSHA-approved
respirator[14].

» General Handling: Avoid contact with skin and eyes. Avoid breathing mist or vapors. Wash
hands thoroughly after handling[13][14].

Storage and Disposal

o Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed and
store in a corrosion-resistant container[12][13]. Store locked up and away from combustible
materials[12][13].

» Disposal: Dispose of waste material in accordance with all applicable local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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